Ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate

• Molecular Formula: C7H9IN2O2
• Molecular Weight: 280.06 g/mol
• IUPAC Name: ethyl 4-iodo-1-methylimidazole-2-carboxylate
• InChI: InChI=1S/C7H9IN2O2/c1-3-12-7(11)6-9-5(8)4-10(6)2/h4H,3H2,1-2H3
• InChI Key: LPPAMLSLHXAZOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CN1C)I

Description

Ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate is a synthetic organic compound belonging to the imidazole family. Imidazoles are five-membered heterocyclic compounds containing two nitrogen atoms at non-adjacent positions. This particular compound is characterized by the presence of an ethyl ester group at the 2-position, an iodine atom at the 4-position, and a methyl group at the 1-position of the imidazole ring. The unique substitution pattern of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate typically involves the following steps:

Formation of the imidazole ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles in the presence of a nickel catalyst.

Introduction of the iodine atom: The iodine atom can be introduced through an electrophilic substitution reaction using iodine or an iodine-containing reagent under mild conditions.

Esterification: The ethyl ester group can be introduced through the reaction of the imidazole derivative with ethyl chloroformate in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate undergoes various chemical reactions, including:

Substitution reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and reduction reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states of the imidazole ring.

Ester hydrolysis: The ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium azide, potassium cyanide, and various organometallic reagents.

Oxidation: Reagents such as hydrogen peroxide, potassium permanganate, and chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are commonly employed.

Ester hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide can facilitate ester hydrolysis.

Major Products Formed

Substitution products: Depending on the nucleophile used, various substituted imidazole derivatives can be formed.

Oxidation products: Oxidized imidazole derivatives with different functional groups.

Reduction products: Reduced imidazole derivatives with altered oxidation states.

Hydrolysis products: The corresponding carboxylic acid derivative.

Scientific Research Applications

Ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, catalysts, and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, leading to the modulation of their activity. This can result in various biological effects, such as inhibition of microbial growth, induction of apoptosis in cancer cells, or modulation of immune responses .

Comparison with Similar Compounds

Ethyl 4-iodo-1-methyl-1H-imidazole-2-carboxylate can be compared with other similar compounds, such as:

Ethyl 1-methyl-1H-imidazole-2-carboxylate: Lacks the iodine atom at the 4-position, resulting in different chemical reactivity and biological activity.

2-Ethyl-4-methyl-1H-imidazole: Lacks the carboxylate group, leading to different solubility and reactivity properties.

4-Imidazolecarboxaldehyde: Contains an aldehyde group instead of the ester group, resulting in different chemical behavior and applications.

The unique substitution pattern of this compound, particularly the presence of the iodine atom and the ethyl ester group, distinguishes it from these similar compounds and contributes to its specific chemical and biological properties .